Cas no 2624118-90-5 (6-(Dimethylphosphoryl)nicotinic acid)

• Product Name: 6-(Dimethylphosphoryl)nicotinic acid
• CAS No: 2624118-90-5
• MF: C₈H₁₀NO₃P
• MW: 199.143662929535
• CID: 5520848
• PubChem ID: 155977854
• Update Time: 2025-05-21

6-(Dimethylphosphoryl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(dimethylphosphinyl)-
• 6-(Dimethylphosphoryl)nicotinic acid
• CS-0531144
• EN300-7456174
• 6-dimethylphosphorylpyridine-3-carboxylic acid
• 6-(Dimethylphosphoryl)nicotinicacid
• 2624118-90-5
• 6-(dimethylphosphoryl)pyridine-3-carboxylic acid
• AKOS040768842
• G71393

• Inchi： 1S/C8H10NO3P/c1-13(2,12)7-4-3-6(5-9-7)8(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： QMZXVSLFDGDNKD-UHFFFAOYSA-N
• SMILES： C1=NC(P(C)(C)=O)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 199.03983018g/mol
• Monoisotopic Mass: 199.03983018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 6-(Dimethylphosphoryl)nicotinic acid

6-(Dimethylphosphoryl)nicotinic Acid (CAS No. 2624118-90-5): A Versatile Chemical Building Block for Modern Applications

In the rapidly evolving field of organic chemistry, 6-(Dimethylphosphoryl)nicotinic acid (CAS No. 2624118-90-5) has emerged as a compound of significant interest. This phosphorylated nicotinic acid derivative combines the unique properties of both phosphorus and nitrogen-containing heterocycles, making it a valuable intermediate in pharmaceutical research, agrochemical development, and material science. As researchers increasingly focus on functionalized heterocyclic compounds, this molecule stands out for its synthetic versatility and potential applications.

The structural features of 6-(Dimethylphosphoryl)nicotinic acid contribute to its growing importance in medicinal chemistry. The presence of both a phosphoryl group and a carboxylic acid functionality on the pyridine ring creates multiple sites for chemical modification, enabling the creation of diverse molecular architectures. This characteristic aligns perfectly with current trends in drug discovery, where researchers are actively seeking novel scaffolds to address challenging biological targets and overcome drug resistance issues.

From a synthetic chemistry perspective, CAS 2624118-90-5 offers exciting possibilities for catalyst design and ligand development. The phosphoryl group can coordinate with various metals, while the nitrogen in the pyridine ring provides additional binding sites. This dual functionality makes it particularly valuable in the development of asymmetric catalysts, a hot topic in contemporary organic synthesis where researchers aim to create more efficient and selective transformations.

The application potential of 6-(Dimethylphosphoryl)nicotinic acid extends beyond pharmaceuticals into the realm of advanced materials. Its ability to form stable complexes with metals suggests potential uses in coordination polymers and metal-organic frameworks (MOFs), areas that have seen tremendous growth in recent years for applications ranging from gas storage to catalysis. The compound's thermal stability and potential for creating porous materials align well with current demands for sustainable material solutions.

In the context of green chemistry initiatives, 2624118-90-5 presents interesting opportunities. Researchers are exploring its use in developing biodegradable chelating agents as alternatives to traditional phosphorus-containing compounds that may have environmental persistence. This application addresses growing concerns about chemical sustainability and aligns with global efforts to develop safer chemical alternatives.

The commercial availability of 6-(Dimethylphosphoryl)nicotinic acid has increased in recent years, reflecting its growing importance in research and development. Suppliers now offer this compound with various purity grades to meet different research needs, from initial screening to large-scale synthesis. The current market trend shows steady demand growth, particularly from pharmaceutical and agrochemical research sectors looking for novel phosphorus-containing building blocks.

Analytical characterization of CAS 2624118-90-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for research applications. The phosphoryl group shows characteristic signals in 31P NMR, while the aromatic protons of the pyridine ring are easily identifiable in 1H NMR spectra, making structural verification straightforward for researchers.

Storage and handling of 6-(Dimethylphosphoryl)nicotinic acid require standard laboratory precautions. The compound is typically stable at room temperature when protected from moisture, but like many organophosphorus compounds, it benefits from storage under inert atmosphere for long-term preservation. These handling characteristics make it convenient for laboratory use while maintaining good shelf stability.

Future research directions for 2624118-90-5 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly developing areas in chemical biology. The compound's ability to potentially serve as a linker between different molecular entities could open new avenues in targeted drug delivery systems and protein degradation technologies.

As the scientific community continues to investigate phosphorylated heterocycles, 6-(Dimethylphosphoryl)nicotinic acid stands poised to play an important role in multiple research domains. Its unique combination of structural features, synthetic versatility, and potential applications across diverse fields make it a compound worth watching in coming years. Researchers interested in novel chemical entities or multifunctional building blocks would do well to consider the possibilities offered by this interesting molecule.